{2-[(4,5-Dimethyl-4H-1,2,4-triazol-3-yl)thio]-ethyl}amine dihydrobromide

• IUPAC Name: 2-[(4,5-dimethyl-1,2,4-triazol-3-yl)sulfanyl]ethanamine;dihydrobromide
• InChI: InChI=1S/C6H12N4S.2BrH/c1-5-8-9-6(10(5)2)11-4-3-7;;/h3-4,7H2,1-2H3;2*1H
• InChI Key: UYHYGFATKDCOHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1C)SCCN.Br.Br
• Molecular Formula: C6H14Br2N4S
• Molecular Weight: 334.08 g/mol
• CAS No.: 1332529-13-1

Description

{2-[(4,5-Dimethyl-4H-1,2,4-triazol-3-yl)thio]-ethyl}amine dihydrobromide is a useful research compound. Its molecular formula is C6H14Br2N4S and its molecular weight is 334.08 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Structural Studies and Supramolecular Assembly : Research by Artime et al. (2018) on triazole derivatives, closely related to the compound , focused on understanding their molecular structures through X-ray diffraction. This study contributes to the structural understanding of triazole compounds, which is crucial for their application in various scientific fields (Artime et al., 2018).

• Cytotoxicity and Immunocompetent Cell Effects : A study by Mavrova et al. (2009) synthesized novel derivatives of 1,2,4-triazole-thiones and evaluated their cytotoxicity, particularly noting the toxic effects on thymocytes and lymphocytes, as well as a general stimulation effect on B-cells' response. This research is significant for understanding the biological interactions of triazole derivatives (Mavrova et al., 2009).

• Anticancer Applications : Šermukšnytė et al. (2022) conducted a study on the cytotoxicity of 1,2,4-triazole-3-thiol derivatives against various cancer cell lines. They found that certain compounds were more cytotoxic against melanoma cell lines and could potentially be tested as antimetastatic candidates (Šermukšnytė et al., 2022).

• Antimicrobial Activities : Bayrak et al. (2009) explored the antimicrobial activity of new 1,2,4-triazoles synthesized from isonicotinic acid hydrazide. They found that these compounds exhibited good or moderate antimicrobial activity against various microorganisms, highlighting their potential use in antimicrobial applications (Bayrak et al., 2009).

Mechanism of Action

Target of Action

It is known that similar compounds, such as 1,2,4-triazole derivatives, have been found to exhibit high binding affinity to enzymes like lactoperoxidase (lpo) .

Mode of Action

Based on the structure of the compound and its similarity to other 1,2,4-triazole derivatives, it can be hypothesized that it may interact with its target enzyme, potentially inhibiting its function .

Biochemical Pathways

Given the potential target of the compound, it could be involved in pathways related to the function of the target enzyme .

Pharmacokinetics

The solubility of the compound in methanol suggests that it may have good bioavailability.

Result of Action

Similar compounds have been found to exhibit cytotoxic activities against certain tumor cell lines .